Cas no 208711-51-7 ((3Z)-N-methoxy-1-benzofuran-3(2H)-imine)
208711-51-7 structure
Product Name:(3Z)-N-methoxy-1-benzofuran-3(2H)-imine
CAS No:208711-51-7
MF:C9H9NO2
MW:163.173262357712
CID:1397030
PubChem ID:11263684
Update Time:2025-04-20
(3Z)-N-methoxy-1-benzofuran-3(2H)-imine Chemical and Physical Properties
Names and Identifiers
-
- (3Z)-N-methoxy-1-benzofuran-3(2H)-imine
- 3(2H)-benzofuranone, O-methyloxime, (3Z)-
- LogP
-
- Inchi： 1S/C9H9NO2/c1-11-10-8-6-12-9-5-3-2-4-7(8)9/h2-5H,6H2,1H3/b10-8+
- InChI Key： RKNNOQIDQDTNSB-CSKARUKUSA-N
- SMILES： O1C/C(/C2C=CC=CC1=2)=N\OC
Computed Properties
- Exact Mass: 163.06337
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 30.8Ų
Experimental Properties
- PSA: 30.82
(3Z)-N-methoxy-1-benzofuran-3(2H)-imine Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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